Cas no 4747-68-6 (isocyanatocycloheptane)
isocyanatocycloheptane structure
Product Name:isocyanatocycloheptane
CAS No:4747-68-6
MF:C8H13NO
MW:139.194922208786
MDL:MFCD03701629
CID:931060
PubChem ID:3356886
Update Time:2025-08-05
isocyanatocycloheptane Chemical and Physical Properties
Names and Identifiers
-
- Isocyanatocycloheptane
- cycloheptanisocyanate
- Cycloheptylisocyanat
- cycloheptylisocyanate
- isocyanato-cycloheptane
- MFCD03701629
- 4747-68-6
- JCNLHDHXQVZQAM-UHFFFAOYSA-N
- EN300-234935
- GEO-03217
- G29409
- DTXSID80391746
- Cycloheptyl isocyanate
- SCHEMBL770478
- F2147-0905
- AKOS010078729
- Cycloheptyl isocyanate, 97%
- isocyanatocycloheptane
-
- MDL： MFCD03701629
- Inchi： 1S/C8H13NO/c10-7-9-8-5-3-1-2-4-6-8/h8H,1-6H2
- InChI Key： JCNLHDHXQVZQAM-UHFFFAOYSA-N
- SMILES： O=C=NC1CCCCCC1
Computed Properties
- Exact Mass: 139.10000
- Monoisotopic Mass: 139.099714038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 130
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.3
- Topological Polar Surface Area: 29.4Ų
Experimental Properties
- Color/Form: Not determined
- Density: 1.051 g/mL at 25 °C(lit.)
- Melting Point: Not available
- Boiling Point: 188-189 °C(lit.)
- Flash Point: Fahrenheit: 163.4 ° f < br / > Celsius: 73 ° C < br / >
- Refractive Index: n20/D 1.4680(lit.)
- PSA: 29.43000
- LogP: 2.04500
- Solubility: Not determined
- Vapor Pressure: 0.5±0.4 mmHg at 25°C
isocyanatocycloheptane Security Information
-
Symbol:
- Signal Word：Danger
- Hazard Statement： H302-H312-H315-H319-H332-H334-H335
- Warning Statement： P261-P280-P305+P351+P338-P342+P311
- Hazardous Material transportation number：UN 2206 6.1/PG 3
- WGK Germany：3
- Hazard Category Code： 20/21/22-36/37/38-42
- Safety Instruction： S23; S26; S36; S45
-
Hazardous Material Identification：
- Risk Phrases：R20/21/22; R36/37/38; R42
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
isocyanatocycloheptane Customs Data
- HS CODE：2929109000
- Customs Data：
China Customs Code:
2929109000Overview:
2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
isocyanatocycloheptane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B449975-25mg |
isocyanatocycloheptane |
4747-68-6 | 25mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B449975-50mg |
isocyanatocycloheptane |
4747-68-6 | 50mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B449975-250mg |
isocyanatocycloheptane |
4747-68-6 | 250mg |
$ 115.00 | 2022-06-07 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 571962-1G |
isocyanatocycloheptane |
4747-68-6 | 97% | 1G |
532.44 | 2021-05-17 | |
| Enamine | EN300-234935-1g |
isocyanatocycloheptane |
4747-68-6 | 95% | 1g |
$101.0 | 2023-09-15 | |
| Enamine | EN300-234935-5g |
isocyanatocycloheptane |
4747-68-6 | 95% | 5g |
$323.0 | 2023-09-15 | |
| Enamine | EN300-234935-10g |
isocyanatocycloheptane |
4747-68-6 | 95% | 10g |
$602.0 | 2023-09-15 | |
| Enamine | EN300-234935-0.05g |
isocyanatocycloheptane |
4747-68-6 | 95% | 0.05g |
$23.0 | 2024-06-19 | |
| Enamine | EN300-234935-0.1g |
isocyanatocycloheptane |
4747-68-6 | 95% | 0.1g |
$35.0 | 2024-06-19 | |
| Enamine | EN300-234935-0.25g |
isocyanatocycloheptane |
4747-68-6 | 95% | 0.25g |
$50.0 | 2024-06-19 |
isocyanatocycloheptane Related Literature
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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